Cas no 1804458-67-0 (Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate)

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate is a fluorinated aromatic ester with a cyano substituent, exhibiting unique electronic and steric properties due to its trifluoromethoxy and trifluoromethyl groups. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the substituents influences reactivity, particularly in nucleophilic substitution or cross-coupling reactions. This compound serves as a versatile intermediate in synthesizing bioactive molecules, including potential enzyme inhibitors or herbicides. Its structural features contribute to improved binding affinity and resistance to degradation, offering advantages in the design of advanced chemical entities.
Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate structure
1804458-67-0 structure
Product name:Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate
CAS No:1804458-67-0
MF:C12H7F6NO3
MW:327.179304361343
CID:4955946

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate
    • Inchi: 1S/C12H7F6NO3/c1-2-21-10(20)7-3-6(22-12(16,17)18)4-9(8(7)5-19)11(13,14)15/h3-4H,2H2,1H3
    • InChI Key: OFGISDQWCRKUOO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(=O)OCC)C=1C#N)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 452
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59.3

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015007242-250mg
Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate
1804458-67-0 97%
250mg
504.00 USD 2021-06-21
Alichem
A015007242-500mg
Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate
1804458-67-0 97%
500mg
831.30 USD 2021-06-21
Alichem
A015007242-1g
Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate
1804458-67-0 97%
1g
1,490.00 USD 2021-06-21

Additional information on Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1804458-67-0)

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1804458-67-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of benzoate esters, characterized by the presence of multiple trifluoromethyl and cyano functional groups. These moieties contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The molecular structure of Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate features a benzene ring substituted with a cyano group at the 2-position, a trifluoromethoxy group at the 5-position, and a trifluoromethyl group at the 3-position. The ester functionality at the 1-position enhances its reactivity, enabling its use in various coupling reactions and derivatization processes. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing groups can influence the pharmacokinetic properties of target molecules.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate has surged due to their ability to improve metabolic stability and bioavailability in medicinal chemistry. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorinated intermediates play a pivotal role. Additionally, the compound's agrochemical applications are being explored, as fluorinated derivatives often exhibit enhanced pesticidal and herbicidal activities.

From a synthetic perspective, CAS No. 1804458-67-0 is typically prepared through multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Its purity and stability are critical for downstream applications, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for quality control. The compound's compatibility with green chemistry principles is also under investigation, as industries strive to reduce environmental impact.

One of the most frequently asked questions about Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate revolves around its storage and handling. While it is not classified as hazardous under standard regulations, proper storage in a cool, dry environment is recommended to maintain its integrity. Researchers also inquire about its solubility profile, which includes compatibility with common organic solvents like dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO).

The versatility of CAS No. 1804458-67-0 extends to its role in material science, where it serves as a building block for high-performance polymers and liquid crystals. Its electron-deficient aromatic system makes it a candidate for designing organic semiconductors, which are essential for next-generation electronic devices. This aligns with the global push toward sustainable technologies and renewable energy solutions.

In conclusion, Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1804458-67-0) represents a cutting-edge compound with multifaceted applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile position it as a key player in the evolution of modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.

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